Cas no 78636-32-5 (benzo[pqr]tetraphen-7-ylmethanol)

benzo[pqr]tetraphen-7-ylmethanol structure
78636-32-5 structure
Product Name:benzo[pqr]tetraphen-7-ylmethanol
CAS No:78636-32-5
MF:C21H14O
MW:282.335265636444
CID:1796220
PubChem ID:186985
Update Time:2025-04-21

benzo[pqr]tetraphen-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • benzo[pqr]tetraphen-7-ylmethanol
    • DTXSID30999933
    • Benzo(a)pyren-7-ylmethanol
    • (Benzo[pqr]tetraphen-7-yl)methanol
    • 78636-32-5
    • Inchi: 1S/C21H14O/c22-12-16-5-2-6-17-18-10-9-14-4-1-3-13-7-8-15(11-19(16)17)21(18)20(13)14/h1-11,22H,12H2
    • InChI Key: AZFVSUVVTFUOGI-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC2=C1C=C1C=CC3=CC=CC4C=CC2=C1C=43

Computed Properties

  • Exact Mass: 282.104465066g/mol
  • Monoisotopic Mass: 282.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd